Cas no 4181-05-9 (4-(N,N-Diphenylamino)benzaldehyde)
4-(N,N-Diphenylamino)benzaldehyde is a versatile organic compound featuring a benzaldehyde core substituted with a diphenylamino group at the para position. This structure imparts unique electronic and photophysical properties, making it valuable in materials science and organic synthesis. The compound serves as a key intermediate in the preparation of optoelectronic materials, including organic light-emitting diodes (OLEDs) and dye-sensitized solar cells (DSSCs), due to its strong electron-donating character and conjugation extension. Its high purity and stability ensure reliable performance in cross-coupling reactions and as a precursor for advanced functional molecules. The aldehyde functionality further enables facile derivatization for tailored applications in research and industrial settings.
4181-05-9 structure
Product Name:4-(N,N-Diphenylamino)benzaldehyde
CAS No:4181-05-9
MF:C19H15NO
MW:273.328504800797
MDL:MFCD00145131
CID:44817
PubChem ID:77846
Update Time:2025-10-11
4-(N,N-Diphenylamino)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Diphenylamino-benzaldehyde
- 4-Diphenylaminobenzaldehyde
- 4-(N,N-Diphenylamino)benzaldehyde
- 4-(diphenylamino)benzaldehyde
- p-(Diphenylamino)benzaldehyde
- 4-(N-phenylanilino)benzaldehyde
- p-Formyltriphenylamine
- 4-Formyltriphenylamine
- Benzaldehyde, 4-(diphenylamino)-
- UESSERYYFWCTBU-UHFFFAOYSA-N
- p-diphenylaminobenzaldehyde
- 4-(n,n-diphenylamino)-benzaldehyde
- 4-(N,N-diphenylamino) benzaldehyde
- NSC156558
- PubChem8293
- KSC237Q3D
- 4-(Diphenylamino) benzaldehyde
- N,N-dipheny
- JACS-4181-5-9
- 4-(diphenylamino)-benzaldehyd
- P-N,N-DIPHENYLAMINO-BENZALDEHYDE
- 4-(N,N-DIPHENYLAMINO)BENZALDEHYDE (P-) 98+%
- 4-(N,N-Diphenylamino)benzaldehyde,98%
- AM20060624
- EN300-20259
- Ald3.1-H_000836
- NSC-156558
- 4-(N, N-diphenylamino)benzaldehyde
- 4-(N,N-Diphenylamino)benzaldehyde;4-Diphenylaminobenzaldehyde;4-Formyltriphenylamine
- Ald3.1-H_000198
- p-(N,N-diphenylamino)benzaldehyde
- A825661
- SCHEMBL181026
- Z104477520
- 4181-05-9
- AS-15663
- W-200052
- 4-(Diphenylamino)benzaldehyde, 97%
- monoclinic
- CS-W002432
- MFCD00145131
- DTXSID7063340
- AC-7148
- 4-(N-phenylanilino)benzaldehyde;4-Diphenylaminobenzaldehyde
- N,N-diphenyl-p-aminobenzaldehyde
- FT-0600583
- AKOS005258270
- D2172
- 4-(N, N-diphenylamino) benzaldehyde
- NSC 156558
- 4-diphenylamino benzaldehyde
- SY004278
- Ald3.1-H_000517
- BCP32028
- Ald3-H_000013
- SB66452
- J-400597
- C19H15NO
- GEO-01236
-
- MDL： MFCD00145131
- Inchi： 1S/C19H15NO/c21-15-16-11-13-19(14-12-16)20(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-15H
- InChI Key： UESSERYYFWCTBU-UHFFFAOYSA-N
- SMILES： O=CC1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1
- BRN： 2732795
Computed Properties
- Exact Mass: 273.11500
- Monoisotopic Mass: 273.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 20.3
Experimental Properties
- Color/Form: Uncertain
- Density: 1.1760
- Melting Point: 129-133 °C (lit.)
- Boiling Point: 436.8 °C at 760 mmHg
- Flash Point: 171.2 °C
- Refractive Index: 1.67
- Solubility: Soluble in methanol.
- PSA: 20.31000
- LogP: 4.96890
- Solubility: Uncertain
- Sensitiveness: Air Sensitive
4-(N,N-Diphenylamino)benzaldehyde Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
- FLUKA BRAND F CODES：8
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
- TSCA：Yes
- Storage Condition：Store at room temperature
4-(N,N-Diphenylamino)benzaldehyde Customs Data
- HS CODE：2922399090
- Customs Data：
China Customs Code:
2922399090Overview:
2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-(N,N-Diphenylamino)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019110801-25g |
4-(N,N-Diphenylamino)benzaldehyde |
4181-05-9 | 96% | 25g |
$156.88 | 2023-09-01 | |
| Alichem | A019110801-100g |
4-(N,N-Diphenylamino)benzaldehyde |
4181-05-9 | 96% | 100g |
$388.50 | 2023-09-01 | |
| Fluorochem | 078985-1g |
4-(N,N-Diphenylamino)benzaldehyde |
4181-05-9 | 95% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 078985-5g |
4-(N,N-Diphenylamino)benzaldehyde |
4181-05-9 | 95% | 5g |
￡18.00 | 2022-03-01 | |
| Fluorochem | 078985-10g |
4-(N,N-Diphenylamino)benzaldehyde |
4181-05-9 | 95% | 10g |
￡30.00 | 2022-03-01 | |
| Fluorochem | 078985-25g |
4-(N,N-Diphenylamino)benzaldehyde |
4181-05-9 | 95% | 25g |
￡54.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D109427-100g |
4-(N,N-Diphenylamino)benzaldehyde |
4181-05-9 | 98% | 100g |
¥1048.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D109427-1g |
4-(N,N-Diphenylamino)benzaldehyde |
4181-05-9 | 98% | 1g |
¥37.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D109427-25g |
4-(N,N-Diphenylamino)benzaldehyde |
4181-05-9 | 98% | 25g |
¥390.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D109427-5g |
4-(N,N-Diphenylamino)benzaldehyde |
4181-05-9 | 98% | 5g |
¥112.90 | 2023-09-03 |
4-(N,N-Diphenylamino)benzaldehyde Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4181-05-9)4-(N,N-Diphenylamino)benzaldehyde
Order Number:A825661
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:22
Price ($):588.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:4181-05-9)4-(N,N-Diphenylamino)benzaldehyde
Order Number:sfd14976
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:4181-05-9)二苯氨基-4-苯甲醛
Order Number:LE2338357
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:37
Price ($):discuss personally
Email:18501500038@163.com
4-(N,N-Diphenylamino)benzaldehyde Related Literature
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Palamarneri Sivaraman Hariharan,Parthasarathy Gayathri,Anu Kundu,Subramanian Karthikeyan,Dohyun Moon,Savarimuthu Philip Anthony CrystEngComm 2018 20 643
-
Parthasarathy Gayathri,Sasikala Ravi,Periyappan Nantheeswaran,Mariappan Mariappan,Subramanian Karthikeyan,Mehboobali Pannipara,Abdullah G. Al-Sehemi,Dohyun Moon,Savarimuthu Philip Anthony Mol. Syst. Des. Eng. 2022 7 1277
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P. S. Hariharan,Dohyun Moon,Savarimuthu Philip Anthony CrystEngComm 2017 19 6489
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Bin Xu,Honghua Fang,Feipeng Chen,Hongguang Lu,Jiating He,Yaowen Li,Qidai Chen,Hongbo Sun,Wenjing Tian New J. Chem. 2009 33 2457
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Cassandre Quinton,Valérie Alain-Rizzo,Cécile Dumas-Verdes,Gilles Clavier,Laurence Vignau,Pierre Audebert New J. Chem. 2015 39 9700
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